Cas no 428492-89-1 (4-(2-Ethoxy-4-formyl-6-iodo-phenoxymethyl)-benzoic acid)

• Product Name: 4-(2-Ethoxy-4-formyl-6-iodo-phenoxymethyl)-benzoic acid
• CAS No: 428492-89-1
• MF: C₁₇H₁₅IO₅
• MW: 426.202477693558
• CID: 3082922
• PubChem ID: 1339299
• Update Time: 2025-04-21

4-(2-Ethoxy-4-formyl-6-iodo-phenoxymethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethoxy-4-formyl-6-iodo-phenoxymethyl)-benzoic acid
• 4-((2-Ethoxy-4-formyl-6-iodophenoxy)methyl)benzoicacid
• 428492-89-1
• SR-01000235677
• 4-((2-Ethoxy-4-formyl-6-iodophenoxy)methyl)benzoic acid
• AKOS000113762
• STK201249
• CS-0117468
• 4-[(2-ethoxy-4-formyl-6-iodophenoxy)methyl]benzoic acid
• SR-01000235677-1
• Oprea1_287898
• AB00108837-01
• Oprea1_218183

• Inchi： 1S/C17H15IO5/c1-2-22-15-8-12(9-19)7-14(18)16(15)23-10-11-3-5-13(6-4-11)17(20)21/h3-9H,2,10H2,1H3,(H,20,21)
• InChI Key： KUDQZDUAWTWSQI-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1OCC1C=CC(C(=O)O)=CC=1)OCC

Computed Properties

• Exact Mass: 425.99642Da
• Monoisotopic Mass: 425.99642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.8Ų